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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B070116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Co 101244 hydrochloride, also known as PD 174494 hydrochloride, is a potent and selective

antagonist of the GluN2B (formerly NR2B) subunit-containing N-methyl-D-aspartate (NMDA)

receptors.[1] Its selectivity makes it a valuable tool in neuroscience research for investigating

the physiological and pathological roles of GluN2B-containing NMDA receptors, which are

implicated in various neurological disorders.[2][3] Proper preparation of a stable and accurate

stock solution is the first critical step for reliable in vitro and in vivo experiments. These

application notes provide detailed protocols for the preparation, storage, and handling of Co
101244 hydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Co 101244 hydrochloride is

presented in Table 1. This information is essential for accurate calculations and proper handling

of the compound.
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Property Value Reference

Synonyms
PD 174494 hydrochloride, Ro

63-1908
[1][4]

Molecular Formula C₂₁H₂₇NO₃·HCl [5]

Molecular Weight 377.91 g/mol [5]

Appearance White solid [6]

Purity ≥98% (HPLC) [5]

CAS Number 193356-17-1 [4][5]

Solubility Data
The solubility of Co 101244 hydrochloride varies in different solvents. It is crucial to select an

appropriate solvent based on the experimental design, especially for in vivo studies where

solvent toxicity is a concern. Table 2 provides solubility data in common laboratory solvents.

Solvent Maximum Concentration Reference

Water 100 mM (37.79 mg/mL) [5]

DMSO 50 mM (18.9 mg/mL) [5]

Ethanol ≥ 10 mg/mL [4]

PBS (pH 7.2)
Sparingly soluble (1-10

mg/mL)
[4]

For in vivo applications, specific formulations may be required to achieve the desired

concentration and ensure biocompatibility. One such protocol involves a solvent mixture of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, which yields a clear solution of at least

2.5 mg/mL (6.62 mM).[7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Co 101244 hydrochloride
in DMSO, a common solvent for in vitro studies.

Materials:

Co 101244 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of Co 101244
hydrochloride powder using an analytical balance. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.779 mg of the compound (Molecular Weight = 377.91).

Adding the Solvent: Add the calculated volume of DMSO to the vial containing the

compound. For 3.779 mg of Co 101244 hydrochloride, add 1 mL of DMSO.

Dissolution: Close the vial tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming or sonication can be used to aid dissolution if precipitation occurs.

[7]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in microcentrifuge tubes.[7]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[7][8] Ensure the vials are sealed tightly to prevent

moisture absorption.[7]

Table 3: Solvent Volumes for Preparing Co 101244 Hydrochloride Stock Solutions
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The following table provides pre-calculated solvent volumes for preparing stock solutions at

various concentrations based on a molecular weight of 377.91. Always refer to the batch-

specific molecular weight on the product vial or Certificate of Analysis for the most accurate

calculations.

Desired
Concentration

Volume of Solvent
for 1 mg

Volume of Solvent
for 5 mg

Volume of Solvent
for 10 mg

1 mM 2.65 mL 13.23 mL 26.46 mL

5 mM 0.53 mL 2.65 mL 5.29 mL

10 mM 0.26 mL 1.32 mL 2.65 mL

50 mM 0.05 mL 0.26 mL 0.53 mL

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the general workflow for preparing a stock solution of Co
101244 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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